![molecular formula C12H18BN3O3 B6249770 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide CAS No. 1420297-21-7](/img/no-structure.png)
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide
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Overview
Description
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide (hereinafter referred to as 2-APC) is an organic compound with a wide range of applications in scientific research. It is a member of the class of compounds known as heterocyclic amines and is commonly used as a reagent in organic synthesis. 2-APC is an important building block in organic synthesis, as it can be used to create a variety of compounds with different properties. 2-APC is also used in the production of polymers and other materials, as well as in the development of novel pharmaceuticals and other products.
Mechanism of Action
The mechanism of action of 2-APC is not fully understood. However, it is believed that 2-APC acts as an inhibitor of certain enzymes and proteins, which can affect the activity of these molecules. In particular, 2-APC has been shown to inhibit the activity of several enzymes involved in the metabolism of drugs and other compounds. Additionally, 2-APC has been shown to interact with certain proteins, such as the cytochrome P450 enzyme family, which can affect the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-APC have been studied in a variety of contexts. In general, 2-APC has been shown to inhibit the activity of several enzymes involved in the metabolism of drugs and other compounds. Additionally, 2-APC has been shown to interact with certain proteins, such as the cytochrome P450 enzyme family, which can affect the metabolism of drugs and other compounds. In addition, 2-APC has been shown to have a variety of effects on cell growth, proliferation, and differentiation.
Advantages and Limitations for Lab Experiments
The advantages of using 2-APC in laboratory experiments include its availability and low cost, as well as its ability to act as an inhibitor of certain enzymes and proteins. Additionally, 2-APC is relatively non-toxic and can be used in a wide variety of experiments.
However, there are some limitations to using 2-APC in laboratory experiments. For example, 2-APC has been shown to interact with certain proteins, such as the cytochrome P450 enzyme family, which can affect the metabolism of drugs and other compounds. Additionally, 2-APC may produce unwanted side effects in some experiments.
Future Directions
The potential applications of 2-APC are numerous and varied. In the future, 2-APC may be used to develop novel pharmaceuticals, as well as to produce polymers and other materials. Additionally, 2-APC may be used to study the biochemical and physiological effects of certain drugs and other compounds, as well as to study the mechanisms of action of certain enzymes and proteins. Finally, 2-APC may be used to develop new methods of drug delivery, as well as to study the effects of certain drugs and other compounds on cell growth, proliferation, and differentiation.
Synthesis Methods
2-APC can be synthesized in a laboratory setting using a variety of methods. The most commonly used method is the reaction of 2-bromopyridine-3-carboxamide with 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl chloride in the presence of a base, such as potassium carbonate. This reaction yields 2-APC in high yields. Other methods of synthesis include the reaction of 2-bromopyridine-3-carboxamide with 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl bromide in the presence of a base, or the reaction of 2-bromopyridine-3-carboxamide with 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl iodide in the presence of a base.
Scientific Research Applications
2-APC has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as it can be used to create a variety of compounds with different properties. 2-APC is also used in the production of polymers and other materials, as well as in the development of novel pharmaceuticals and other products. In addition, 2-APC has been used in a variety of biochemical and physiological studies, including studies of enzyme inhibition and protein-protein interactions.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide involves the reaction of 2-amino-5-bromo-3-picoline with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane followed by amidation with carboxylic acid.", "Starting Materials": [ "2-amino-5-bromo-3-picoline", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "carboxylic acid", "base", "coupling reagent", "solvent" ], "Reaction": [ "Step 1: 2-amino-5-bromo-3-picoline is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a coupling reagent to form 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-bromide.", "Step 2: The resulting bromide is then reacted with carboxylic acid in the presence of a coupling reagent and a base to form the desired product, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide.", "Step 3: The product is purified by standard methods such as column chromatography and characterized by spectroscopic techniques." ] } | |
CAS RN |
1420297-21-7 |
Molecular Formula |
C12H18BN3O3 |
Molecular Weight |
263.10 g/mol |
IUPAC Name |
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide |
InChI |
InChI=1S/C12H18BN3O3/c1-11(2)12(3,4)19-13(18-11)7-5-8(10(15)17)9(14)16-6-7/h5-6H,1-4H3,(H2,14,16)(H2,15,17) |
InChI Key |
MTEHAHOUBHCVDM-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)N)C(=O)N |
Purity |
0 |
Origin of Product |
United States |
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